Cas no 479244-15-0 (2-Propenamide, 3-(3,4-dihydroxyphenyl)-N-propyl-, (2E)- (9CI))
479244-15-0 structure
Product Name:2-Propenamide, 3-(3,4-dihydroxyphenyl)-N-propyl-, (2E)- (9CI)
CAS No:479244-15-0
MF:C12H15NO3
MW:221.252403497696
CID:1019609
PubChem ID:57358130
Update Time:2025-04-20
2-Propenamide, 3-(3,4-dihydroxyphenyl)-N-propyl-, (2E)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 2-Propenamide, 3-(3,4-dihydroxyphenyl)-N-propyl-, (2E)- (9CI)
- 3-(3,4-dihydroxyphenyl)-N-propylprop-2-enamide
- DTXSID90724021
- 479244-15-0
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- Inchi: 1S/C12H15NO3/c1-2-7-13-12(16)6-4-9-3-5-10(14)11(15)8-9/h3-6,8,14-15H,2,7H2,1H3,(H,13,16)
- InChI Key: RUEAFFGYGBHHJS-UHFFFAOYSA-N
- SMILES: OC1=C(C=CC(=C1)C=CC(NCCC)=O)O
Computed Properties
- Exact Mass: 221.10519334g/mol
- Monoisotopic Mass: 221.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.9
- Topological Polar Surface Area: 69.6Ų
2-Propenamide, 3-(3,4-dihydroxyphenyl)-N-propyl-, (2E)- (9CI) Related Literature
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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